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Compound of Interest

Compound Name: N-(4-ethoxyphenyl)isonicotinamide

Cat. No.: B291306

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical structure, IUPAC
nomenclature, and synthetic methodology for N-(4-ethoxyphenyl)isonicotinamide. The
information is curated for professionals in the fields of chemical research and pharmaceutical
development.

Chemical Structure and IUPAC Name

N-(4-ethoxyphenyl)isonicotinamide is a chemical compound consisting of an isonicotinamide
moiety linked to a 4-ethoxyphenyl group via an amide bond. The isonicotinamide part is a
pyridine ring substituted with a carboxamide group at the 4-position. The 4-ethoxyphenyl group
is a benzene ring substituted with an ethoxy group at the 4-position, which is attached to the
nitrogen of the amide.

The systematic and preferred IUPAC name for this compound is N-(4-ethoxyphenyl)pyridine-4-
carboxamide.[1][2][3]

Below is a two-dimensional representation of the chemical structure:

Caption: 2D Chemical Structure of N-(4-ethoxyphenyl)isonicotinamide

Physicochemical Data
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Specific experimental data for N-(4-ethoxyphenyl)isonicotinamide is not readily available in
the surveyed literature. However, the table below summarizes key properties of its constituent
precursors, isonicotinic acid and 4-ethoxyaniline, which can provide an estimation of the
properties of the final compound.

Property Isonicotinic Acid 4-Ethoxyaniline
Molecular Formula CeHsNO:2 CsH11NO

Molar Mass ( g/mol ) 123.11 137.18

Melting Point (°C) 317 2.5-45

Boiling Point (°C) Sublimes 232

pKa 4.96 5.25 (of conjugate acid)

Data sourced from publicly available chemical databases.

Experimental Protocols: Synthesis of N-(4-
ethoxyphenyl)isonicotinamide

While a specific protocol for the synthesis of N-(4-ethoxyphenyl)isonicotinamide has not
been detailed in the reviewed literature, a general and robust method for its preparation is
through the amide coupling of isonicotinic acid and 4-ethoxyaniline. This reaction is typically
facilitated by a coupling agent to activate the carboxylic acid.

Representative Amide Coupling Protocol:

This protocol is based on established methods for amide bond formation using carbodiimide
coupling agents.[4]

Materials:
e Isonicotinic acid
e 4-Ethoxyaniline (p-phenetidine)

o 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)
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e Hydroxybenzotriazole (HOB)

* N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

e Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)
Procedure:

 In a clean, dry round-bottom flask, dissolve isonicotinic acid (1.0 equivalent) in anhydrous
DCM or DMF.

 To this solution, add 4-ethoxyaniline (1.0-1.1 equivalents), HOBt (0.1-1.0 equivalent), and
DIPEA or TEA (2.0-3.0 equivalents).

 Stir the mixture at room temperature for 10-15 minutes.
e Cool the reaction mixture to 0 °C in an ice bath.
e Add EDC (1.0-1.2 equivalents) portion-wise to the stirred solution.

 Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the
reaction should be monitored by Thin Layer Chromatography (TLC).

o Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated
aqueous NaHCOs and brine.

e Dry the organic layer over anhydrous MgSOa4 or Na2SOa, filter, and concentrate under
reduced pressure to yield the crude product.

e The crude N-(4-ethoxyphenyl)isonicotinamide can be purified by recrystallization from a
suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.
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The following diagram illustrates the general workflow for the synthesis and purification of N-(4-

Start: Reagents

Isonicotinic Acid + 4-Ethoxyaniline
+ Coupling Agents (EDC, HOBt)
+ Base (DIPEA) in Solvent (DCM)

'

Amide Coupling Reaction
(0°C to Room Temperature, 12-24h)

ethoxyphenyl)isonicotinamide.

Aqueous Workup
(Wash with NaHCO3 and Brine)
Drying of Organic Layer
(Anhydrous MgSO04)
Solvent Removal
(Rotary Evaporation)
Purification of Crude Product
(Recrystallization or Chromatography)

Click to download full resolution via product page
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Caption: General workflow for the synthesis of N-(4-ethoxyphenyl)isonicotinamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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